Cas no 131531-48-1 (Benzaldehyde, 3-(5,5-dimethyl-1,3-dioxan-2-yl)-)

• Product Name: Benzaldehyde, 3-(5,5-dimethyl-1,3-dioxan-2-yl)-
• CAS No: 131531-48-1
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1228996
• PubChem ID: 14844679
• Update Time: 2025-04-20

Benzaldehyde, 3-(5,5-dimethyl-1,3-dioxan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(5,5-dimethyl-1,3-dioxan-2-yl)-
• 3-(5,5-dimethyl-1,3-dioxan-2-yl)benzaldehyde
• DTXSID40564631
• 131531-48-1

• Inchi： 1S/C13H16O3/c1-13(2)8-15-12(16-9-13)11-5-3-4-10(6-11)7-14/h3-7,12H,8-9H2,1-2H3
• InChI Key： JPKGEZXEQWVJRJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=O)C=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53